Cas no 518-85-4 (2,3-dihydro-1H-phenalen-1-one)

• Product Name: 2,3-dihydro-1H-phenalen-1-one
• CAS No: 518-85-4
• MF: C₁₃H₁₀O
• MW: 182.217903614044
• MDL: MFCD00218796
• CID: 2200380
• PubChem ID: 602781
• Update Time: 2025-04-21

2,3-dihydro-1H-phenalen-1-one Chemical and Physical Properties

Names and Identifiers

• 2,3-dihydro-1H-phenalen-1-one
• 2,3-dihydro-1-oxo-1H-phenalene
• 2,3-dihydro-phenalen-1-one
• 860-443-8
• 518-85-4
• dihydrophenalenone
• CS-0091715
• 7-Perinaphthanone
• 2,3-dihydrophenalen-1-one
• Maybridge1_002234
• 2,3-Dihydro-1H-phenalen-1-one #
• Perinaphthanone
• Z2573662594
• AAA51885
• AKOS021983180
• UNII-NQ635YUV6K
• EN300-333764
• SR-01000641903-1
• BTB 12784
• NQ635YUV6K
• HMS547N12
• D75192
• 1H-Phenalen-1-one, 2,3-dihydro-
• SCHEMBL254933
• DTXSID001307136
• CCG-52688

• MDL： MFCD00218796
• Inchi： 1S/C13H10O/c14-12-8-7-10-4-1-3-9-5-2-6-11(12)13(9)10/h1-6H,7-8H2
• InChI Key： NUCARPFILXBGFK-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=C3C=CC=C(CC1)C=23

Computed Properties

• Exact Mass: 182.073164938g/mol
• Monoisotopic Mass: 182.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenalanes Phenalanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenalanes